Cas no 28867-20-1 (4-Piperidinol,1,2,5-trimethyl-4-phenyl-5-(1-piperidinylmethyl)-, 4-propanoate, hydrochloride(1:2))

• Product name: 4-Piperidinol,1,2,5-trimethyl-4-phenyl-5-(1-piperidinylmethyl)-, 4-propanoate, hydrochloride(1:2)
• CAS No: 28867-20-1
• MF: C₂₃H₃₈Cl₂N₂O₂
• MW: 445.466024875641
• CID: 254657
• PubChem ID: 206921

4-Piperidinol,1,2,5-trimethyl-4-phenyl-5-(1-piperidinylmethyl)-, 4-propanoate, hydrochloride(1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1,2,5-trimethyl-4-phenyl-5-(1-piperidinylmethyl)-, 4-propanoate, hydrochloride(1:2)
• [1,2,5-trimethyl-4-phenyl-5-(piperidin-1-ylmethyl)piperidin-4-yl] propanoate,dihydrochloride
• 4-Hydroxy-4-phenyl-5-piperidinomethyl-1,2,5-trimethylpiperidine,propionate,dihydrochloride
• 4-Phenyl-5-piperidinomethyl-1,2,5-trimethyl-4-piperidinol,propionate,dihydrochloride
• 4-Piperidinol,4-phenyl-5-piperidinomethyl-1,2,5-trimethyl-,propionate,dihydrochloride
• 28867-20-1
• 4-Hydroxy-4-phenyl-5-piperidinomethyl-1,2,5-trimethylpiperidine, propionate, dihydrochloride
• 4-Piperidinol, 4-phenyl-5-piperidinomethyl-1,2,5-trimethyl-, propionate, dihydrochloride
• 4-Phenyl-5-piperidinomethyl-1,2,5-trimethyl-4-piperidinol, propionate, dihydrochloride
• DTXSID00951503
• 1,2,5-Trimethyl-4-phenyl-5-[(piperidin-1-yl)methyl]piperidin-4-yl propanoate--hydrogen chloride (1/2)

• Inchi： InChI=1S/C23H36N2O2.2ClH/c1-5-21(26)27-23(20-12-8-6-9-13-20)16-19(2)24(4)17-22(23,3)18-25-14-10-7-11-15-25;;/h6,8-9,12-13,19H,5,7,10-11,14-18H2,1-4H3;2*1H
• InChI Key： QOUOIPGYSBBTLH-UHFFFAOYSA-N
• SMILES： Cl.Cl.CCC(OC1(CC(C)N(C)CC1(C)CN1CCCCC1)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 444.23100
• Monoisotopic Mass: 444.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Boiling Point: 449.3°Cat760mmHg
• Flash Point: 225.5°C
• PSA: 32.78000
• LogP: 5.53110